2-(4-Bromophenyl)-2-oxoethyl 3,5-di-tert-butylbenzoate
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Overview
Description
- is a chemical compound with the following structure:
- It belongs to the class of phosphine ligands and has applications in catalysis and organic synthesis.
- The compound features a 4-bromophenyl group and a 3,5-di-tert-butylbenzoate moiety.
2-(4-Bromophenyl)-2-oxoethyl 3,5-di-tert-butylbenzoate: C46H44O8P2
.Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Organic Synthesis:
Biological Studies:
Mechanism of Action
- The exact mechanism of action remains an area of ongoing research.
- It likely interacts with metal centers in catalytic reactions, influencing reaction pathways.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C23H27BrO3 |
---|---|
Molecular Weight |
431.4 g/mol |
IUPAC Name |
[2-(4-bromophenyl)-2-oxoethyl] 3,5-ditert-butylbenzoate |
InChI |
InChI=1S/C23H27BrO3/c1-22(2,3)17-11-16(12-18(13-17)23(4,5)6)21(26)27-14-20(25)15-7-9-19(24)10-8-15/h7-13H,14H2,1-6H3 |
InChI Key |
TWVCQHYLUXCURX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1)C(=O)OCC(=O)C2=CC=C(C=C2)Br)C(C)(C)C |
Origin of Product |
United States |
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